Cas no 51116-73-5 (Pentane,1-bromo-3-methyl-)

Pentane,1-bromo-3-methyl- structure

Product Name:Pentane,1-bromo-3-methyl-

CAS No:51116-73-5

Molecular Formula:C₆H₁₃BR

Molecular Weight:165.07100

CID:383105

PubChem ID:39899

Pentane,1-bromo-3-methyl- Properties

Names and Identifiers

- Pentane,1-bromo-3-methyl-
- 1-BROMO-3-METHYLPENTANE
- 3-ETHYL-1-BUTYL BROMIDE
- 3-Ethyl-1-bromobutane
- 3-methyl-1-bromopentane
- 3-Methylpentylbromide
- 3-methyl-1-pentylbromide
- A1-03544
- BrCH2CH2CH(CH3)C2H5
- AKOS006276311
- SCHEMBL793184
- 51116-73-5
- EN300-674089
- Pentane, 1-bromo-3-methyl-
- d-1-Bromo-3-methylpentane
- DTXSID60871394
- 1-Bromo-3-methyl-pentane
- +Expand
- InChIKey： MDCCBJLCTOTLKM-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H13Br/c1-3-6(2)4-5-7/h6H,3-5H2,1-2H3
- SMILES： CCC(C)CCBr

Computed Properties

Exact Mass: 164.02000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 3
Monoisotopic Mass: 164.020063
Heavy Atom Count: 7
Complexity: 35.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.81750
PSA: 0.00000
Refractive Index: 1.4415
Boiling Point: 147.26°C (estimate)
Melting Point: -44.22°C (estimate)
Flash Point: 40.1°C
Density: 1.1770

Pentane,1-bromo-3-methyl- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DA2E-50mg	1-BROMO-3-METHYLPENTANE	51116-73-5	95%	50mg	$269.00	2024-04-30
A2B Chem LLC	AG18774-50mg	1-BROMO-3-METHYLPENTANE	51116-73-5	95%	50mg	$219.00	2024-04-19
Aaron	AR00DAAQ-50mg	1-BROMO-3-METHYLPENTANE	51116-73-5	95%	50mg	$265.00
Enamine	EN300-674089-0.05g	1-bromo-3-methylpentane	51116-73-5	95%	0.05g	$174.0	2023-05-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1610252-2.5g	1-Bromo-3-methylpentane	51116-73-5	98%	2.5g	￥14794.00

Pentane,1-bromo-3-methyl- Synthesis

Synthetic Circuit 1

96-14-0

51116-73-5

62168-41-6

62016-93-7

25346-31-0

24319-09-3

4737-41-1

3814-34-4

918-84-3

Reaction Conditions

1.1 Reagents: Bromotrichloromethane , 2769993-47-5 Solvents: Nitromethane ; 5 min, rt; cooled; 24 h, 28 °C

Reference

: Taming the Chlorine Radical: Enforcing Steric Control over Chlorine-Radical-Mediated C-H Activation

Gonzalez, Miguel I. ; Gygi, David; Qin, Yangzhong ; Zhu, Qilei ; Johnson, Elizabeth J. ; et al, Journal of the American Chemical Society, 2022, 144(3), 1464-1472

Pentane,1-bromo-3-methyl- Preparation Products

Pentane,1-bromo-3-methyl- Related Literature

1. The effect of side-chain branch position on the thermal properties of poly(3-alkylthiophenes)

Zhiqiang Cao,Luke Galuska,Zhiyuan Qian,Song Zhang,Lifeng Huang,Nathaniel Prine,Tianyu Li,Youjun He,Kunlun Hong,Xiaodan Gu Polym. Chem. 2020 11 517

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